Cas no 1903446-20-7 (1-((1R,5S)-8-(3-(4-(methylthio)phenyl)propanoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione)

• Product Name: 1-((1R,5S)-8-(3-(4-(methylthio)phenyl)propanoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione
• CAS No: 1903446-20-7
• MF: C₂₁H₂₆N₂O₃S
• MW: 386.507744312286
• CID: 5901831
• PubChem ID: 92080118
• Update Time: 2025-08-05

1-((1R,5S)-8-(3-(4-(methylthio)phenyl)propanoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1903446-20-7
• 1-((1R,5S)-8-(3-(4-(methylthio)phenyl)propanoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione
• AKOS025342985
• F6473-7164
• 1-(8-{3-[4-(methylsulfanyl)phenyl]propanoyl}-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione
• 1-[8-[3-(4-methylsulfanylphenyl)propanoyl]-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione

• Inchi： 1S/C21H26N2O3S/c1-27-18-7-2-14(3-8-18)4-9-19(24)22-15-5-6-16(22)13-17(12-15)23-20(25)10-11-21(23)26/h2-3,7-8,15-17H,4-6,9-13H2,1H3
• InChI Key： COFMPFKJPCWXAK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(N1C2CCC1CC(C2)N1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 386.16641387g/mol
• Monoisotopic Mass: 386.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83Ų

Additional information on 1-((1R,5S)-8-(3-(4-(methylthio)phenyl)propanoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione

1-((1R,5S)-8-(3-(4-(methylthio)phenyl)propanoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione: A Comprehensive Overview

The compound with CAS No. 1903446-20-7, named 1-((1R,5S)-8-(3-(4-(methylthio)phenyl)propanoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its intricate structure, which includes a bicyclic framework and a pyrrolidine dione moiety, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The methylthio group attached to the phenyl ring introduces unique electronic properties, which can influence the compound's reactivity and bioavailability. This feature has been explored in recent research to enhance the efficacy of drug candidates in treating various diseases, including cancer and neurodegenerative disorders.

The bicyclo[3.2.1]octane structure is a key component of this compound, providing stability and rigidity to the molecule. This structural feature has been leveraged in the design of advanced materials, such as high-performance polymers and nanomaterials. The integration of this bicyclic system with the pyrrolidine dione group has opened new avenues for exploring its applications in drug delivery systems and biodegradable materials.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including Stille coupling, Mitsunobu reaction, and cyclization processes. These methods have been optimized in recent years to improve yield and purity, making large-scale production more feasible. The use of green chemistry principles in these syntheses has also been emphasized to reduce environmental impact.

Biological evaluations of this compound have revealed promising results in preclinical studies. Its ability to modulate key cellular pathways, such as the MAPK/ERK signaling pathway, suggests potential applications in anticancer therapy. Additionally, the compound has shown selectivity towards certain receptors, making it a candidate for targeted drug delivery systems.

In terms of pharmacokinetics, the presence of the methylthio group enhances the compound's solubility and absorption properties, which are critical for its effectiveness as an oral medication. Recent advancements in computational modeling have allowed researchers to predict the compound's behavior in vivo with greater accuracy, facilitating its progression through clinical trials.

The integration of this compound into existing drug pipelines has been supported by its favorable safety profile. Toxicological studies indicate minimal adverse effects at therapeutic concentrations, which is a significant advantage for its potential use in chronic disease management.

In conclusion, 1-((1R,5S)-8-(3-(4-(methylthio)phenyl)propanoyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both research and industry, paving the way for innovative solutions in medicine and materials science.